Sulfurous acid, monosodium salt, mixt. with butanediol

• CAS No.: 87558-75-6
• Molecular Formula: C4H11NaO5S
• Molecular Weight: 194.18 g/mol
• IUPAC Name: sodium;butane-1,1-diol;hydrogen sulfite
• InChI: InChI=1S/C4H10O2.Na.H2O3S/c1-2-3-4(5)6;;1-4(2)3/h4-6H,2-3H2,1H3;;(H2,1,2,3)/q;+1;/p-1
• InChI Key: MSUMFWFMHVYSQR-UHFFFAOYSA-M
• Canonical SMILES: CCCC(O)O.OS(=O)[O-].[Na+]

Description

Sulfurous acid, monosodium salt, mixt. with butanediol: is a chemical compound with the CAS number 87558-75-6 . This compound is a mixture of sulfurous acid monosodium salt and butanediol, which are both important in various chemical processes and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of sulfurous acid, monosodium salt, mixt. with butanediol involves the reaction of sulfurous acid monosodium salt with butanediol under controlled conditions. The reaction typically requires a specific temperature and pH to ensure the proper formation of the compound .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors where the reactants are mixed in precise proportions. The reaction conditions are carefully monitored to maintain consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Sulfurous acid, monosodium salt, mixt. with butanediol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: It can also undergo reduction reactions under specific conditions.

Substitution: The compound can participate in substitution reactions where one of its components is replaced by another chemical group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary but generally involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different sulfur-containing compounds, while substitution reactions can produce a variety of derivatives .

Scientific Research Applications

Sulfurous acid, monosodium salt, mixt. with butanediol has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential effects on biological systems and its interactions with different biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and its role in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of sulfurous acid, monosodium salt, mixt. with butanediol involves its interaction with specific molecular targets and pathways. The compound can act as a reducing agent, an oxidizing agent, or a catalyst in different reactions. Its effects are mediated through its ability to donate or accept electrons, facilitating various chemical transformations .

Comparison with Similar Compounds

Similar Compounds

Sulfurous acid, monosodium salt, polymer with 1,4-butanediol: This compound is similar in that it also contains sulfurous acid monosodium salt and butanediol but differs in its polymeric structure.

Sulfurous acid, monosodium salt, polymer with 1,4-butanediol, 2-butene-1,4-diol, methyloxirane: Another similar compound with additional components that modify its properties and applications.

Uniqueness

Sulfurous acid, monosodium salt, mixt. with butanediol is unique due to its specific mixture and the resulting properties that make it suitable for a wide range of applications in chemistry, biology, medicine, and industry. Its ability to participate in various chemical reactions and its potential therapeutic applications set it apart from other similar compounds .